Barium(2+) dichloride

• Molecular Formula: BaCl2
• Molecular Weight: 208.23 g/mol
• IUPAC Name: barium(2+);dichloride
• InChI: InChI=1S/Ba.2ClH/h;2*1H/q+2;;/p-2
• InChI Key: WDIHJSXYQDMJHN-UHFFFAOYSA-L
• SMILES: [Cl-].[Cl-].[Ba+2]

Description

See also: Barium chloride (preferred).

Synthesis routes and methods I

Procedure details

Aqueous solutions of barium chloride (0.1 mol/1) and sulfuric acid (0.1 mol/1) were prepared by dissolving 24.675 gm of barium chloride (special reagent grade) and 10.100 gm of sulfuric acid (special reagent grade) into 1,000 gm of ion-exchanged water. The two solutions were heated at 30° C., followed by the reaction in the same manner as in Example 1 at pH 5.8 to obtain 19.5 gm of barium sulfate powder.

Synthesis routes and methods II

Procedure details

Aqueous solutions of barium chloride (0.008 mol/1) and sulfuric acid (0.005 mol/1) were prepared by dissolving 1.974 gm of barium chloride (special reagent grade) and 0.505 gm of sulfuric acid (special reagent grade) into 1,000 gm of ion-exchanged water. Each solution was heated at 70° C. The barium chloride solution was added dropwise over a period of 10 minutes to the sulfuric acid solution, while the latter was stirred at 1,000 rpm by a U-shaped blade. After the addition, the mixture was stirred for a further 3 minutes to complete the reaction. The mixture was kept at pH 3.5 during the reaction. After cooling to the room temperature, the reaction mixture was filtered through a 5C filter paper, washed with water, and dried at 105° C. for 2 hours to obtain 1.12 gm of barium sulfate powder.